Cas no 78859-46-8 (2-(2S,5S)-3,6-dioxo-5-(propan-2-yl)piperazin-2-ylacetic acid)

2-(2S,5S)-3,6-dioxo-5-(propan-2-yl)piperazin-2-ylacetic acid structure
78859-46-8 structure
Product Name:2-(2S,5S)-3,6-dioxo-5-(propan-2-yl)piperazin-2-ylacetic acid
CAS No:78859-46-8
MF:C9H14N2O4
MW:214.218462467194
CID:566639
PubChem ID:133131
Update Time:2025-04-19

2-(2S,5S)-3,6-dioxo-5-(propan-2-yl)piperazin-2-ylacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Piperazineaceticacid, 5-(1-methylethyl)-3,6-dioxo-, (2S,5S)-
    • cairomycin A
    • 2-(2S,5S)-3,6-dioxo-5-(propan-2-yl)piperazin-2-ylacetic acid
    • F2147-2996
    • 2-Piperazineacetic acid, 3,6-dioxo-5-isopropyl-, (2S-cis)-
    • 2-[(2S,5S)-3,6-dioxo-5-propan-2-ylpiperazin-2-yl]acetic acid
    • AKOS026716133
    • 2-((2S,5S)-5-isopropyl-3,6-dioxopiperazin-2-yl)acetic acid
    • starbld0012837
    • DTXSID70229342
    • 2-Piperazineacetic acid, 5-(1-methylethyl)-3,6-dioxo-, (2S-cis)-
    • 3,6-Dioxo-5-isopropyl-2-piperazineacetic acid
    • 78859-46-8
    • Inchi: 1S/C9H14N2O4/c1-4(2)7-9(15)10-5(3-6(12)13)8(14)11-7/h4-5,7H,3H2,1-2H3,(H,10,15)(H,11,14)(H,12,13)/t5-,7-/m0/s1
    • InChI Key: XPFDXOQLCBSANS-FSPLSTOPSA-N
    • SMILES: O=C1[C@H](C(C)C)NC([C@H](CC(=O)O)N1)=O

Computed Properties

  • Exact Mass: 214.095
  • Monoisotopic Mass: 214.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 95.5Ų

Experimental Properties

  • Density: 1.218
  • Boiling Point: 593.2°C at 760 mmHg
  • Flash Point: 312.6°C
  • Refractive Index: 1.482

2-(2S,5S)-3,6-dioxo-5-(propan-2-yl)piperazin-2-ylacetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
S161506-100mg
2-((2S,5S)-5-isopropyl-3,6-dioxopiperazin-2-yl)acetic acid
78859-46-8
100mg
$ 1800.00 2023-09-06
TRC
S161506-500mg
2-((2S,5S)-5-isopropyl-3,6-dioxopiperazin-2-yl)acetic acid
78859-46-8
500mg
330.00 2021-07-18
TRC
S161506-1g
2-((2S,5S)-5-isopropyl-3,6-dioxopiperazin-2-yl)acetic acid
78859-46-8
1g
505.00 2021-07-18
TRC
S161506-10mg
2-((2S,5S)-5-isopropyl-3,6-dioxopiperazin-2-yl)acetic acid
78859-46-8
10mg
$190.00 2023-05-17
TRC
S161506-50mg
2-((2S,5S)-5-isopropyl-3,6-dioxopiperazin-2-yl)acetic acid
78859-46-8
50mg
$873.00 2023-05-17
Life Chemicals
F2147-2996-0.25g
2-[(2S,5S)-3,6-dioxo-5-(propan-2-yl)piperazin-2-yl]acetic acid
78859-46-8 95%
0.25g
$540.0 2023-09-06
Life Chemicals
F2147-2996-0.5g
2-[(2S,5S)-3,6-dioxo-5-(propan-2-yl)piperazin-2-yl]acetic acid
78859-46-8 95%
0.5g
$770.0 2023-09-06
Life Chemicals
F2147-2996-1g
2-[(2S,5S)-3,6-dioxo-5-(propan-2-yl)piperazin-2-yl]acetic acid
78859-46-8 95%
1g
$1101.0 2023-09-06
Life Chemicals
F2147-2996-2.5g
2-[(2S,5S)-3,6-dioxo-5-(propan-2-yl)piperazin-2-yl]acetic acid
78859-46-8 95%
2.5g
$2396.0 2023-09-06
Life Chemicals
F2147-2996-5g
2-[(2S,5S)-3,6-dioxo-5-(propan-2-yl)piperazin-2-yl]acetic acid
78859-46-8 95%
5g
$3596.0 2023-09-06

2-(2S,5S)-3,6-dioxo-5-(propan-2-yl)piperazin-2-ylacetic acid Related Literature

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD